Cas no 1897904-97-0 (4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol
• CAS No: 1897904-97-0
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5828912
• PubChem ID: 117437693
• Update Time: 2025-06-08

4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol
• 1897904-97-0
• EN300-1924700

• Inchi： 1S/C11H16BrNO2/c1-11(2,13)6-7-4-10(15-3)9(14)5-8(7)12/h4-5,14H,6,13H2,1-3H3
• InChI Key： RBIRVANKAZVTPG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(C)(C)N)OC)O

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol

Introduction to 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol (CAS No. 1897904-97-0) and Its Emerging Applications in Chemical Biology

The compound 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol, identified by the chemical identifier CAS No. 1897904-97-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural motif comprising a brominated phenolic ring substituted with an N-isobutylamino group and a methoxy substituent, has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both electrophilic and nucleophilic sites in its molecular framework makes it a versatile scaffold for the development of novel bioactive agents.

In recent years, the exploration of phenolic derivatives has been extensively studied for their pharmacological properties, particularly in the context of antioxidant, anti-inflammatory, and antimicrobial applications. The bromine atom at the 5-position of the phenol ring enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the N-isobutylamino group introduces a basic nitrogen center, enabling interactions with acidic moieties in biological targets, thereby facilitating the design of receptor modulators.

One of the most compelling aspects of 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol is its potential as a precursor in drug discovery. The compound's ability to undergo selective modifications at multiple positions makes it an attractive candidate for generating libraries of derivatives with tailored biological profiles. For instance, recent studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in numerous disease pathways but remain challenging to modulate with traditional drug molecules.

Recent advances in computational chemistry have further highlighted the significance of this compound. Molecular docking simulations have revealed that 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol can effectively bind to pockets on various biological targets, including kinases and transcription factors. These findings align with emerging research trends that emphasize structure-based drug design, where computational tools are leveraged to predict binding affinities and optimize lead compounds before experimental validation.

The methoxy group at the 2-position contributes to the compound's solubility and metabolic stability, making it a promising candidate for oral administration. This feature is particularly important in pharmaceutical development, where bioavailability is a key determinant of therapeutic efficacy. Furthermore, the N-isobutylamino moiety can be exploited to enhance cell permeability, a critical factor in designing drugs that require intracellular action.

In vitro studies have begun to elucidate the mechanistic aspects of 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol's interactions with biological systems. Preliminary data suggest that it may exert its effects through multiple pathways, including modulation of intracellular signaling cascades and inhibition of oxidative stress-related enzymes. These observations are supported by its structural similarity to known bioactive compounds that have demonstrated efficacy in preclinical models of inflammation and neurodegeneration.

The synthesis of 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol presents an interesting challenge due to its complex functionalization requirements. However, modern synthetic methodologies have made significant strides in simplifying such processes. For example, palladium-catalyzed cross-coupling reactions now allow for efficient introduction of aryl groups at specific positions on the phenol ring, while protecting group strategies enable selective functionalization without unwanted side reactions.

The growing interest in this compound is also reflected in its increasing use as an intermediate in academic research projects. Collaborative efforts between synthetic chemists and biologists are now focused on expanding its chemical space through library synthesis and high-throughput screening (HTS) campaigns. These approaches aim to identify novel derivatives with enhanced potency and selectivity for specific therapeutic targets.

From a regulatory perspective, 4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol (CAS No. 1897904-97-0) benefits from being classified as a research chemical rather than a controlled substance. This classification simplifies its handling and distribution within academic and industrial settings, fostering innovation without unnecessary bureaucratic hurdles. However, researchers must still adhere to good laboratory practices (GLP) to ensure safety and reproducibility in their experiments.

The future prospects for this compound are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. For instance, its structural features make it a viable candidate for developing photoactive agents or probes used in cellular imaging studies. Additionally, its ability to undergo derivatization suggests it could serve as a building block for materials science applications, such as organic electronics or smart polymers.

In conclusion,4-(2-amino-2-methylpropyl)-5-bromo-2-methoxyphenol represents a valuable asset in the chemical biologist's toolkit due to its structural versatility and potential biological activities. As research continues to uncover new applications for this compound,CAS No 1897904-97-0, it is likely to play an increasingly important role in drug discovery and materials science alike.